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Compound of Interest

Compound Name:
Diethyl 5-ethylpyridine-2,3-

dicarboxylate

Cat. No.: B195267 Get Quote

Diethyl 5-ethylpyridine-2,3-dicarboxylate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of Diethyl 5-ethylpyridine-2,3-
dicarboxylate, a key organic intermediate. The document details its synthesis, structural

properties, and significant applications, with a focus on data presentation and experimental

methodologies.

Core Properties
Diethyl 5-ethylpyridine-2,3-dicarboxylate is a substituted pyridine derivative with significant

utility in the synthesis of agrochemicals and pharmaceuticals.[1][2] Its physical and chemical

properties are summarized below.
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Property Value Source

Molecular Formula C13H17NO4 [3][4]

Molecular Weight 251.28 g/mol [2][4]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 320-325°C at 760 mmHg [2]

Density 1.126 g/cm³ at 25°C [2]

Flash Point 147.8°C [2]

Solubility
Soluble in ethanol, methanol,

and most organic solvents.
[2]

Synthesis Protocols
The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate is most commonly achieved

through a cyclization reaction. The following section details a prevalent and efficient synthesis

method.

Synthesis via Claisen Condensation and Cyclization
A widely adopted method involves a two-step process starting with the Claisen condensation to

form an intermediate, followed by a cyclization reaction.[1]

Experimental Workflow:
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Step 1: Synthesis of Diethyl 2-chloro-3-oxo-succinate (M1)

Step 2: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate
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Figure 1: Synthesis workflow for Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Detailed Protocol:

Step 1: Synthesis of Diethyl 2-chloro-3-oxo-succinate (M1)[1]

A four-necked flask equipped with a mechanical stirrer and a thermometer is charged with

sodium ethoxide (11.7 g, 0.170 mol) and toluene (65.0 mL).

The mixture is stirred at room temperature for 45 minutes.
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Diethyl oxalate (17.7 g, 0.121 mol) is added over 1 hour, maintaining the temperature

between 25-40 °C.

After stirring for another 30 minutes, the mixture is cooled to 25 °C.

Ethyl chloroacetate (12.4 g, 0.101 mol) is added over 2 hours, keeping the temperature at

32-35 °C for 3 hours.

Ice-water (20 mL) and hydrochloric acid (30 %, 22.1 g, 0.181 mol) are added.

The organic phase is separated, dried, filtered, and concentrated to yield Diethyl 2-chloro-3-

oxo-succinate (M1) as a red liquid.

Step 2: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate[1]

A four-necked flask is charged with ammonium acetate (19.3 g, 0.248 mol) and absolute

ethanol (70 mL) and heated to 80 °C.

A mixture of M1 (26.9 g, 0.099 mol) and 2-ethyl acrolein (10.1 g, 0.119 mol) is added.

The reaction is maintained at 80 °C for 5 hours.

The solvent is removed under reduced pressure.

The residue is dissolved in toluene (60 mL) and washed with water (10 mL × 2) until neutral.

The organic phase is dried, filtered, and concentrated to yield the final product.

Reaction Parameters and Yield:
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Parameter Value

Molar Ratio (M1:2-ethyl acrolein:Ammonium

Acetate)
1:1.2:2.5

Reaction Temperature 80 °C

Reaction Time 5 hours

Solvent Ethanol

Yield 96.8%

Structural Analysis
The structure of Diethyl 5-ethylpyridine-2,3-dicarboxylate has been confirmed by

spectroscopic methods.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides characteristic signals confirming the molecular structure.
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Chemical Shift (δ) Multiplicity Integration Assignment

1.30 t, J = 7.5 Hz 3H
-CH₂CH₃ (ethyl group

at position 5)

1.36-1.44 m 6H
-COOCH₂CH₃ (ester

groups)

2.76 q, J = 7.5 Hz 2H
-CH₂CH₃ (ethyl group

at position 5)

4.33-4.52 m 4H
-COOCH₂CH₃ (ester

groups)

7.96 s 1H Pyridine ring proton

8.60 s 1H Pyridine ring proton

Solvent: CDCl₃,

Frequency: 300

MHz[1]

Applications and Biological Significance
Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial intermediate in the synthesis of various

commercial products, particularly in the agrochemical industry.

Primary Application:

The most significant application of this compound is as a precursor for the synthesis of

imidazolinone herbicides, such as imazethapyr.[1] The pyridine ring and the dicarboxylate

functionalities are essential for the construction of the final herbicide molecule.

Logical Relationship for Imazethapyr Synthesis:

Diethyl 5-ethylpyridine-2,3-dicarboxylate Multi-step Chemical TransformationPrecursor ImazethapyrYields

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. asianpubs.org [asianpubs.org]

2. agrochemx.com [agrochemx.com]

3. Diethyl 5-ethylpyridine-2,3-dicarboxylate | C13H17NO4 | CID 10857926 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [Diethyl 5-ethylpyridine-2,3-dicarboxylate structural
analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195267#diethyl-5-ethylpyridine-2-3-dicarboxylate-
structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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